Cas no 1103225-85-9 (2-amino-N-cyclopentyl-3-methylbutanamide)

• Product Name: 2-amino-N-cyclopentyl-3-methylbutanamide
• CAS No: 1103225-85-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 4571976
• Update Time: 2025-05-19

2-amino-N-cyclopentyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-cyclopentyl-3-methyl-
• 2-amino-N-cyclopentyl-3-methylbutanamide

• Inchi： 1S/C10H20N2O/c1-7(2)9(11)10(13)12-8-5-3-4-6-8/h7-9H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： GRJJRKRYXRWSAK-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-cyclopentyl-3-methylbutanamide

Professional Introduction to Compound with CAS No. 1103225-85-9 and Product Name: 2-amino-N-cyclopentyl-3-methylbutanamide

The compound with the CAS number 1103225-85-9 and the product name 2-amino-N-cyclopentyl-3-methylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This amide derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopentyl group and a substituted butanamide moiety makes this compound a promising candidate for further exploration, particularly in the development of novel therapeutic agents.

Recent research in the domain of bioactive molecules has highlighted the importance of amide-based compounds in drug design. The structural motif of 2-amino-N-cyclopentyl-3-methylbutanamide exhibits favorable physicochemical properties, such as solubility and metabolic stability, which are critical for pharmaceutical applications. The cyclopentyl ring contributes to the compound's rigidity, enhancing its binding affinity to biological targets, while the amino group provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In the context of modern drug discovery, the exploration of heterocyclic compounds has been extensively studied due to their diverse biological activities. The 2-amino-N-cyclopentyl-3-methylbutanamide structure falls within this category, offering a scaffold that can be modified to target various disease pathways. For instance, studies have demonstrated that amide derivatives can interact with enzymes and receptors, modulating their activity. This interaction is particularly relevant in the treatment of neurological disorders, where precise modulation of receptor activity is essential.

One of the most compelling aspects of 2-amino-N-cyclopentyl-3-methylbutanamide is its potential as a lead compound for further optimization. The cyclopentyl substituent enhances lipophilicity, which is often a desirable property for oral bioavailability. Additionally, the presence of a methyl group at the third position of the butanamide chain introduces steric hindrance, which can fine-tune binding interactions with biological targets. These structural features make it an attractive candidate for structure-activity relationship (SAR) studies.

Advances in computational chemistry have also facilitated the rapid screening and design of novel compounds like 2-amino-N-cyclopentyl-3-methylbutanamide. Molecular docking simulations have been employed to predict binding affinities and interactions with potential targets. These computational approaches have revealed that this compound exhibits promising binding profiles with enzymes involved in inflammation and pain signaling pathways. Such insights have guided experimental efforts toward optimizing its pharmacological properties.

The synthesis of 2-amino-N-cyclopentyl-3-methylbutanamide involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. Key synthetic steps include cyclization reactions to form the cyclopentyl ring and condensation reactions to establish the amide bond. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible. These synthetic methodologies are critical for translating laboratory discoveries into viable drug candidates.

Preclinical studies have begun to explore the therapeutic potential of 2-amino-N-cyclopentyl-3-methylbutanamide, focusing on its efficacy and safety profiles. Initial findings suggest that this compound exhibits moderate potency in preclinical models, with acceptable tolerability at tested doses. These results are encouraging and warrant further investigation into its clinical applicability. The development pipeline for this compound is now being expanded to include additional formulations and dosing regimens.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like 2-amino-N-cyclopentyl-3-methylbutanamide are being evaluated. AI-driven platforms can predict pharmacokinetic properties, identify potential side effects, and suggest modifications for improved efficacy. This technology has already been instrumental in identifying promising derivatives based on initial lead compounds. As such, AI will likely play an increasingly pivotal role in refining the development pathway for this molecule.

The future prospects for 2-amino-N-cyclopentyl-3-methylbutanamide are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality. By leveraging cutting-edge technologies and innovative synthetic strategies, this compound holds promise as a valuable addition to the arsenal of therapeutic agents available for treating various diseases.